TGR5 agonist 1

• Molecular Formula: C28H48NNaO6S
• Molecular Weight: 549.7 g/mol
• InChI: InChI=1S/C28H49NO6S.Na/c1-5-19-22-15-18(30)10-11-28(22,4)23-14-17(3)25-20(7-8-21(25)26(23)27(19)32)16(2)6-9-24(31)29-12-13-36(33,34)35;/h16-23,25-27,30,32H,5-15H2,1-4H3,(H,29,31)(H,33,34,35);/q;+1/p-1/t16-,17-,18-,19-,20+,21-,22+,23+,25-,26+,27-,28+;/m1./s1
• InChIKey: IYENJNLJCSMGML-UKWCPTHLSA-M

TGR5 Agonist 1: Potent and Selective GPBAR1 Agonist for Metabolic and Inflammatory Research

TGR5 agonist 1 (compound 18, NZP196) is a taurine-conjugated 12β-methyl-17-epi-18-nor-bile acid derivative that acts as a potent and selective agonist of the G protein-coupled bile acid receptor 1 (GPBAR1, also known as TGR5) [1]. This compound is part of a novel class of 12β-methyl-18-nor-bile acids, distinguished by a unique α-oriented side chain at the C17 position, which enables deeper binding within the TGR5 ligand-binding pocket [1]. In vitro, TGR5 agonist 1 activates human TGR5 with an EC₅₀ of 0.31 µM and demonstrates complete selectivity for TGR5 over the farnesoid X receptor (FXR), showing no detectable FXR activity [1]. These properties position it as a valuable tool compound for dissecting TGR5-mediated signaling pathways in metabolic, inflammatory, and liver disease research.

Target Engagement Selective GPBAR1 (TGR5) activation with no detectable FXR activity

Pathway Studies Supports bile acid signaling research in metabolic and inflammatory models

Assay Context Mid-nanomolar potency enables graded dose-response profiling

• [1] Luxenburger A, Harris LD, Ure EM, Jiao W, Woolhouse AD, Cameron SA, Weymouth-Wilson A, Furneaux RH, Larsen L. The discovery of 12β-methyl-17-epi-18-nor-bile acids as potent and selective TGR5 agonists. Eur J Med Chem. 2023 Mar 15;250:115143. View Source

Why TGR5 Agonist 1 Cannot Be Replaced by Common TGR5 Ligands or Dual Agonists

TGR5 agonists exhibit profound structural and pharmacological diversity, leading to critical differences in receptor selectivity, species cross-reactivity, and downstream signaling. For example, while many TGR5-targeting compounds also activate the nuclear receptor FXR—introducing confounding genomic effects—TGR5 agonist 1 demonstrates absolute selectivity, showing no activity at FXR even at high concentrations [1]. Furthermore, the potency of TGR5 ligands can vary by several orders of magnitude: TGR5 agonist 1 (EC₅₀ 0.31 µM) is significantly more potent than SB-756050 (EC₅₀ 1.3 µM) , yet considerably less potent than sub-nanomolar agonists like TC-G 1005 (EC₅₀ 0.72 nM) . Such differences preclude simple functional substitution, as experimental outcomes—particularly in in vivo models where potency and selectivity determine therapeutic windows—are tightly coupled to the specific pharmacological profile of each agonist. The unique 12β-methyl-17-epi-18-nor scaffold also imparts distinct physicochemical properties and potential metabolic stability not shared by other bile acid-derived or synthetic TGR5 agonists.

Risk Factor

TGR5 Agonist 1

Common Comparators

FXR Selectivity

No detectable FXR activity reported

SB-756050, INT-777 may retain residual FXR engagement

Potency Context

Mid-nanomolar activation range

Sub-nanomolar to micromolar; response dynamics may differ

Scaffold & Binding

12β-methyl-17-epi-18-nor-bile acid, α-oriented side chain

Conventional bile acids or synthetic chemotypes may show altered binding and metabolism

Species Reactivity

Human TGR5 validated; mouse data not reported

Species potency shifts common; verify in model system

• [1] Luxenburger A, et al. Eur J Med Chem. 2023;250:115143. View Source

Quantitative Differentiation of TGR5 Agonist 1 Against Closest Analogs and In-Class Candidates

Absolute FXR Selectivity vs. SB-756050 and INT-777: A Defining Feature for TGR5-Specific Studies

TGR5 agonist 1 demonstrates complete selectivity for TGR5 over the farnesoid X receptor (FXR). In a follow-up screen for FXR activity, TGR5 agonist 1 exhibited no detectable response, confirming its exclusive TGR5 agonism [1]. In contrast, the widely used comparator SB-756050, while described as selective, has not been documented to exhibit zero FXR activity under similar assay conditions; its selectivity is reported as relative to a broader panel but not absolute . Similarly, INT-777, another common TGR5 agonist, has an EC₅₀ of 0.82 µM at TGR5 but retains some ability to activate FXR-dependent pathways in certain cellular contexts .

FXR Selectivity

Head-to-head

TGR5 agonist 1: No detectable FXR activity. Comparators (SB-756050, INT-777): Variable residual FXR engagement.

Supports TGR5-specific pathway interpretation without FXR crosstalk

HEK293 transactivation assays; confirm in target cell models

Evidence Dimension	FXR Agonist Activity
Target Compound Data	No detectable activity (inactive)
Comparator Or Baseline	SB-756050: Reported as 'selective for TGR5 over FXR' but quantitative FXR activity not specified. INT-777: EC₅₀ = 0.82 µM at TGR5; residual FXR activity reported in some systems.
Quantified Difference	Target compound: Complete absence of FXR activity. Comparators: Varying degrees of FXR engagement.
Conditions	TGR5 and FXR transactivation assays in HEK293 cells transiently expressing human receptors [1]

Why This Matters

Absolute FXR selectivity eliminates confounding genomic effects mediated by FXR, ensuring that observed biological responses are exclusively TGR5-driven.

• [1] Luxenburger A, et al. Eur J Med Chem. 2023;250:115143. View Source

Potency Positioning: TGR5 Agonist 1 Occupies a Unique Mid-Nanomolar Niche

TGR5 agonist 1 activates human TGR5 with an EC₅₀ of 0.31 µM (310 nM) [1]. This places it in a distinct potency bracket: it is approximately 4-fold more potent than the Phase I clinical candidate SB-756050 (EC₅₀ = 1.3 µM) , yet approximately 430-fold less potent than the high-affinity synthetic agonist TC-G 1005 (EC₅₀ = 0.72 nM) . This intermediate potency may be advantageous for studies requiring sustained, moderate receptor activation without the rapid desensitization or off-target effects sometimes associated with ultra-potent agonists.

Potency (hTGR5)

Reported

EC₅₀ = 0.31 µM

Mid-range potency enables graded dose-response studies

cAMP assay in HEK293 cells; ~4-fold more potent than SB-756050, 430-fold less than TC-G 1005

Evidence Dimension	Human TGR5 Activation Potency
Target Compound Data	EC₅₀ = 0.31 µM
Comparator Or Baseline	SB-756050: EC₅₀ = 1.3 µM. TC-G 1005: EC₅₀ = 0.72 nM (0.00072 µM). INT-777: EC₅₀ = 0.82 µM.
Quantified Difference	4.2-fold more potent than SB-756050; 430-fold less potent than TC-G 1005.
Conditions	cAMP accumulation assay in HEK293 cells expressing human TGR5 [1]

Why This Matters

Selection of a mid-potency agonist like TGR5 agonist 1 allows for precise dose-response studies and may reduce the risk of receptor desensitization in chronic treatment models.

• [1] Luxenburger A, et al. Eur J Med Chem. 2023;250:115143. View Source

Unique Structural Scaffold: 12β-Methyl-17-epi-18-nor-Bile Acid vs. Conventional Bile Acid Derivatives

TGR5 agonist 1 features a 12β-methyl-17-epi-18-nor-bile acid scaffold with the side chain positioned on the α-face of the steroid nucleus [1]. Molecular modeling revealed that this 17-epi configuration enables deeper penetration into the TGR5 binding pocket compared to natural bile acids and conventional β-oriented side chain derivatives [1]. Within the same study, the β-oriented analogue (compound 20) showed markedly reduced TGR5 activity, quantifying the critical role of the α-face orientation [1]. This structural feature is absent in other widely available TGR5 agonists such as INT-777 (a 6α-ethyl-23(S)-methylcholic acid derivative) and TC-G 1005 (a phenoxypyrimidine carboxamide).

Scaffold Identity

Class-level

12β-methyl-17-epi-18-nor-bile acid; α-oriented taurine-conjugated side chain

Unique binding mode may influence selectivity and pharmacokinetics

Molecular docking (PDB:7CFM); β-oriented analogue showed reduced activity

Evidence Dimension	Molecular Scaffold and Binding Mode
Target Compound Data	12β-methyl-17-epi-18-nor-bile acid with α-oriented taurine-conjugated side chain
Comparator Or Baseline	Compound 20 (β-oriented analogue): Significantly reduced TGR5 activity (data not shown). INT-777: 6α-ethyl-23(S)-methylcholic acid derivative. TC-G 1005: phenoxypyrimidine carboxamide.
Quantified Difference	α-Orientation (17-epi) confers enhanced potency and selectivity; β-orientation yields markedly lower activity.
Conditions	Molecular docking studies using the cryo-EM structure of TGR5 (PDB: 7CFM) [1]

Why This Matters

The unique scaffold may confer distinct metabolic stability, tissue distribution, and off-target profiles that differentiate it from other bile acid-derived agonists.

• [1] Luxenburger A, et al. Eur J Med Chem. 2023;250:115143. View Source

Species Selectivity Profile: Human vs. Mouse TGR5 Activation

TGR5 agonist 1 has been characterized for human TGR5 (EC₅₀ = 0.31 µM) [1]. While direct mouse TGR5 data are not reported in the primary publication, the compound's taurine-conjugated bile acid structure suggests potential species-dependent activity. Notably, many TGR5 agonists exhibit significant potency shifts between human and rodent receptors: TC-G 1005, for example, shows EC₅₀ values of 0.72 nM (human) and 6.2 nM (mouse)—an 8.6-fold difference . Users planning in vivo mouse studies should verify species-specific activity prior to use.

Species Reactivity

Data to verify

Human TGR5 EC₅₀ = 0.31 µM; mouse activity not characterized

Species-specific potency shifts require pilot testing for mouse models

TC-G 1005 shows 8.6-fold human/mouse difference as a reference point

Evidence Dimension	Human TGR5 Activation (Mouse Data Not Reported)
Target Compound Data	Human TGR5 EC₅₀ = 0.31 µM. Mouse TGR5 activity not reported.
Comparator Or Baseline	TC-G 1005: Human EC₅₀ = 0.72 nM; Mouse EC₅₀ = 6.2 nM (8.6-fold difference).
Quantified Difference	Target compound: Species-specific data unavailable; caution warranted for mouse studies.
Conditions	Human TGR5 cAMP assay in HEK293 cells [1]

Why This Matters

Understanding species selectivity is critical for translating in vitro findings to in vivo mouse models; users should perform pilot studies to confirm activity in their model system.

• [1] Luxenburger A, et al. Eur J Med Chem. 2023;250:115143. View Source

Optimized Research Applications for TGR5 Agonist 1 Based on Quantitative Differentiation

Dissecting TGR5-Specific Signaling Pathways in the Absence of FXR Crosstalk

Researchers investigating the non-genomic effects of bile acid signaling should employ TGR5 agonist 1 due to its absolute selectivity over FXR. As demonstrated in Section 3, this compound exhibits no detectable FXR activity [1], enabling clean interrogation of TGR5-mediated cAMP elevation, GLP-1 secretion, and downstream kinase activation without the confounding genomic regulation introduced by dual agonists like INT-767 or obeticholic acid. This is particularly critical in hepatocyte and intestinal epithelial cell models where both TGR5 and FXR are co-expressed.

Structure-Activity Relationship (SAR) Studies of Bile Acid-Derived TGR5 Ligands

The 12β-methyl-17-epi-18-nor scaffold of TGR5 agonist 1 represents a distinct chemotype within the bile acid-derived agonist class [1]. Medicinal chemists and pharmacologists can use this compound as a reference standard for SAR campaigns aimed at exploring the impact of C17 stereochemistry and 18-nor modification on TGR5 potency and selectivity. Comparisons with β-oriented analogues (e.g., compound 20) from the same study provide a direct framework for understanding binding pocket occupancy and rational ligand design.

Moderate-Potency Positive Control for In Vitro TGR5 Activation Assays

Given its EC₅₀ of 0.31 µM, TGR5 agonist 1 serves as an ideal mid-potency positive control in cAMP accumulation or reporter gene assays [1]. Unlike sub-nanomolar agonists (e.g., TC-G 1005) that may saturate responses at low concentrations or induce rapid desensitization, the moderate potency of TGR5 agonist 1 allows for clear, graded dose-response curves across a broader concentration range. This facilitates more accurate EC₅₀ determination and comparison across experimental replicates.

Ex Vivo and In Vitro Studies of Bile Acid-Mediated Immune Modulation

TGR5 activation in immune cells (e.g., macrophages, Kupffer cells) exerts anti-inflammatory effects via cAMP-mediated inhibition of NF-κB signaling [1]. TGR5 agonist 1's complete FXR selectivity ensures that observed reductions in pro-inflammatory cytokine production (e.g., TNF-α, IL-6) can be unambiguously attributed to TGR5 agonism, rather than off-target FXR engagement. This is particularly relevant for studies in inflammatory bowel disease (IBD) or non-alcoholic steatohepatitis (NASH) models where both receptors contribute to disease pathology.

Application

Selection Property

Validation Focus

TGR5-specific signaling pathway studies

FXR-selectivity profile

Confirm absence of FXR-driven genomic responses

SAR studies of bile acid-derived TGR5 ligands

12β-methyl-17-epi-18-nor scaffold

Benchmark binding mode against β-oriented analogues

Mid-potency positive control for cAMP assays

EC₅₀ 0.31 µM potency bracket

Assess dose-response linearity and receptor desensitization

Immune cell signaling studies in hepatic/intestinal models

TGR5-exclusive cAMP signaling

Attribute cytokine modulation to TGR5 pathway

• [1] Luxenburger A, et al. Eur J Med Chem. 2023;250:115143. View Source